![molecular formula C14H10F2N2O3 B5754404 N-(3,4-difluorophenyl)-2-methyl-3-nitrobenzamide](/img/structure/B5754404.png)
N-(3,4-difluorophenyl)-2-methyl-3-nitrobenzamide
Overview
Description
N-(3,4-difluorophenyl)-2-methyl-3-nitrobenzamide, commonly known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first synthesized in 1969 by the pharmaceutical company Merck Sharp & Dohme. Since then, it has been extensively studied for its pharmacological properties and potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : Advanced methods have been developed for synthesizing nitrobenzamide derivatives, including N-(3,4-difluorophenyl)-2-methyl-3-nitrobenzamide, through various chemical reactions, contributing to the field of organic chemistry and pharmacology (Saeed et al., 2010).
Biological and Pharmacological Activities
Antibacterial Activity : Certain nitrobenzamide derivatives have shown significant antibacterial properties, indicating potential applications in developing new antibacterial agents (Saeed et al., 2010).
Anticonvulsant Properties : Studies have identified anticonvulsant activities in some nitrobenzamide derivatives, suggesting their use in treating neurological disorders (Bailleux et al., 1995).
Antitumor Agents : Specific labeled nitrobenzamides have been investigated for their potential as antitumor agents, highlighting the compound's relevance in cancer research (Shinkwin & Threadgill, 1996).
Antimycobacterial Activity : Novel nitrobenzamide derivatives exhibit considerable antitubercular activity in vitro, presenting an avenue for tuberculosis treatment research (Wang et al., 2019).
Chemical Properties and Applications
Metal Complex Formation : The interaction of nitrobenzamide derivatives with metals like copper and nickel, forming metal complexes, suggests their potential use in the field of inorganic chemistry and material science (Saeed et al., 2013).
Solubility and Modeling : The solubility of nitrobenzamide in various solvents has been extensively studied, providing essential data for its application in pharmaceutical formulations (Yuan et al., 2019).
properties
IUPAC Name |
N-(3,4-difluorophenyl)-2-methyl-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2N2O3/c1-8-10(3-2-4-13(8)18(20)21)14(19)17-9-5-6-11(15)12(16)7-9/h2-7H,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSUWIKHINXMVLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.